Cas no 392288-58-3 ((2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide
• CAS No: 392288-58-3
• MF: C₂₁H₁₉N₃OS
• MW: 361.46006321907
• CID: 6098367
• PubChem ID: 5791900
• Update Time: 2025-07-17

(2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide
• 2-Propenamide, N-[2,6-dihydro-2-(3-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3-phenyl-
• (2E)-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-phenylprop-2-enamide
• F0396-0355
• N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cinnamamide
• (E)-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-phenylprop-2-enamide
• 392288-58-3
• AKOS024576403

• Inchi： 1S/C21H19N3OS/c1-15-6-5-9-17(12-15)24-21(18-13-26-14-19(18)23-24)22-20(25)11-10-16-7-3-2-4-8-16/h2-12H,13-14H2,1H3,(H,22,25)
• InChI Key： HTQYMWUJZHWDRS-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(C)=C2)N=C2CSCC2=1)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 361.12488341g/mol
• Monoisotopic Mass: 361.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 625.3±55.0 °C(Predicted)
• pka: 12.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide

Comprehensive Analysis of (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-phenylprop-2-enamide (CAS No. 392288-58-3)

The compound (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-phenylprop-2-enamide (CAS No. 392288-58-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its complex heterocyclic framework and enamide functionality, this compound exhibits potential applications in various therapeutic areas, including inflammation, oncology, and neurological disorders. Researchers are particularly interested in its thienopyrazole core, which is known for its bioactivity and versatility in drug design.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-phenylprop-2-enamide structure aligns with this trend, as its phenylprop-2-enamide moiety may interact with key biological targets. Computational studies suggest that this compound could exhibit selective binding to proteins involved in cell signaling pathways, making it a candidate for further preclinical evaluation.

The synthesis of 392288-58-3 involves multi-step organic reactions, including cyclization and amide coupling strategies. Its thieno[3,4-c]pyrazole scaffold is synthesized through a condensation reaction, followed by functionalization with the 3-methylphenyl and phenylprop-2-enamide groups. This process highlights the importance of regioselective control and stereochemical precision, which are critical for achieving high yields and purity.

From a pharmacological perspective, the enamide group in (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-phenylprop-2-enamide is a key pharmacophore, often associated with enzyme inhibition and receptor modulation. Recent studies have explored its potential as a JAK-STAT pathway inhibitor, which is relevant for autoimmune diseases and cancer therapy. Additionally, its lipophilic properties may enhance blood-brain barrier penetration, opening doors for CNS-targeted applications.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 392288-58-3, minimizing hazardous byproducts and optimizing energy efficiency. This aligns with the growing emphasis on environmentally friendly drug development practices. Furthermore, the compound's structural analogs are being screened for improved bioavailability and reduced off-target effects, addressing common challenges in drug optimization.

The commercial availability of (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-phenylprop-2-enamide has expanded its accessibility for academic and industrial research. Suppliers often provide it as a high-purity reference standard, essential for assay validation and mechanistic studies. Its CAS No. 392288-58-3 serves as a unique identifier in regulatory and patent documentation, ensuring traceability and compliance.

Looking ahead, the integration of AI-driven drug discovery platforms could accelerate the exploration of 392288-58-3 derivatives. Machine learning models are being trained to predict structure-activity relationships (SAR) and optimize its pharmacokinetic profile. This interdisciplinary approach exemplifies the convergence of computational chemistry and experimental science in modern drug development.

In summary, (2E)-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-phenylprop-2-enamide (CAS No. 392288-58-3) represents a promising scaffold for therapeutic innovation. Its multifunctional design and targeted bioactivity position it as a valuable tool for researchers tackling unmet medical needs. As the scientific community continues to unravel its potential, this compound may pave the way for next-generation small-molecule therapeutics.